Cas no 62544-93-8 (2-Naphthalenepropanoic acid, α-methyl-, (αR)-)

• Product Name: 2-Naphthalenepropanoic acid, α-methyl-, (αR)-
• CAS No: 62544-93-8
• MF: C₁₄H₁₄O₂
• CID: 440873
• Update Time: 2025-10-24

2-Naphthalenepropanoic acid, α-methyl-, (αR)- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenepropanoic acid, a-methyl-, (R)-
• 2-Naphthalenepropanoic acid, α-methyl-, (αR)-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenepropanoic acid, α-methyl-, (αR)-

Recent Advances in the Study of 2-Naphthalenepropanoic acid, α-methyl-, (αR)- (CAS: 62544-93-8)

In recent years, the compound 2-Naphthalenepropanoic acid, α-methyl-, (αR)- (CAS: 62544-93-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral naphthalene derivative has shown promising potential in various therapeutic applications, particularly in the development of non-steroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. The stereospecificity of the (αR)-configuration plays a crucial role in its pharmacological activity, making it a subject of intense study for drug optimization and targeted delivery systems.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the structural modifications of 2-Naphthalenepropanoic acid, α-methyl-, (αR)- to enhance its COX-2 selectivity. The researchers employed molecular docking simulations and in vitro assays to demonstrate that subtle changes in the naphthalene ring's substitution pattern could significantly improve the compound's anti-inflammatory efficacy while reducing gastrointestinal side effects. These findings open new avenues for designing safer NSAIDs with improved therapeutic indices.

Another breakthrough was reported in ACS Chemical Biology (2024), where scientists investigated the compound's potential as a scaffold for developing novel kinase inhibitors. The study revealed that 2-Naphthalenepropanoic acid, α-methyl-, (αR)- could be effectively modified to target specific tyrosine kinases involved in cancer progression. The team synthesized several derivatives and evaluated their inhibitory activity against a panel of 50 kinases, identifying two lead compounds with nanomolar potency and excellent selectivity profiles.

From a synthetic chemistry perspective, a Nature Communications paper (2023) described an innovative asymmetric synthesis route for 2-Naphthalenepropanoic acid, α-methyl-, (αR)- using organocatalysis. This green chemistry approach achieved 98% enantiomeric excess with significantly reduced environmental impact compared to traditional methods. The developed protocol offers a scalable solution for industrial production while maintaining high stereochemical purity, addressing a critical challenge in chiral drug manufacturing.

Pharmacokinetic studies have also advanced our understanding of this compound. Research published in Drug Metabolism and Disposition (2024) characterized the metabolic pathways of 2-Naphthalenepropanoic acid, α-methyl-, (αR)- in human liver microsomes. The study identified CYP2C9 as the primary enzyme responsible for its oxidation and provided valuable insights for predicting drug-drug interactions in clinical settings.

Looking forward, the unique structural features of 2-Naphthalenepropanoic acid, α-methyl-, (αR)- continue to inspire novel applications. Current research directions include its potential as a molecular probe for studying protein-ligand interactions and as a building block for developing targeted drug conjugates. The compound's versatility and well-characterized pharmacological properties position it as a valuable tool in both drug discovery and chemical biology research.